2,4-Dichloro-3-fluorobenzotrifluoride

• IUPAC Name: 1,3-dichloro-2-fluoro-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C7H2Cl2F4/c8-4-2-1-3(7(11,12)13)5(9)6(4)10/h1-2H
• InChI Key: VBEOVOXDYKDHON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(F)(F)F)Cl)F)Cl
• Molecular Formula: C7H2Cl2F4
• Molecular Weight: 232.99 g/mol

Description

2,4-Dichloro-3-fluorobenzotrifluoride is a chemical compound with the molecular formula C7H2Cl2F4. It is used in various scientific investigations due to its versatile applications, which range from catalysis to pharmaceutical synthesis.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C7H2Cl2F4. The exact structure is not provided in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 232.99 g/mol. It is slightly soluble in water and may be flammable. More specific properties such as boiling point and density are not provided for this compound in the search results.

Mechanism of Action

2,4-Dichloro-3-fluorobenzotrifluoride has been found to be a highly reactive compound, capable of reacting with a wide range of organic molecules. It is believed to react with organic molecules via a nucleophilic substitution reaction, in which the chlorine atoms of the this compound molecule are replaced by the nucleophilic atoms of the organic molecule. This reaction is believed to be facilitated by the presence of an activating group, such as an amine or an alcohol, which helps to stabilize the transition state of the reaction.
Biochemical and Physiological Effects
This compound has been found to be toxic to a number of different organisms, including humans, when inhaled or ingested. It has been found to be an irritant to the eyes, skin, and respiratory system, and has been shown to cause liver and kidney damage in animals. It has also been found to be toxic to aquatic organisms, and has been found to be a potential endocrine disruptor.

Advantages and Limitations for Lab Experiments

2,4-Dichloro-3-fluorobenzotrifluoride has a number of advantages and limitations when used in laboratory experiments. One of the major advantages of this compound is its high reactivity, which makes it useful for a wide range of organic synthesis reactions. It is also relatively easy to handle, as it is a liquid at room temperature. However, this compound is also highly toxic, and must be handled with caution in the laboratory.

Future Directions

2,4-Dichloro-3-fluorobenzotrifluoride has a number of potential future applications. It could be used in the development of new pharmaceuticals, pesticides, and other industrial chemicals. It could also be used in the development of new polymers and materials. Additionally, it could be used in the study of the structure and reactivity of organic molecules, and in the study of the mechanism of action of enzymes. Finally, it could be used in the development of new methods for the synthesis of organic compounds.

Scientific Research Applications

2,4-Dichloro-3-fluorobenzotrifluoride has been studied extensively for its potential use in a variety of scientific research applications. It has been used as a reagent in the synthesis of a number of organic compounds, including pharmaceuticals, pesticides, and other industrial chemicals. It has also been used as a solvent in the synthesis of polymers and other materials. This compound has also been used in the study of the structure and reactivity of organic molecules, as well as in the study of the mechanism of action of enzymes.

Safety and Hazards

2,4-Dichloro-3-fluorobenzotrifluoride is a combustible liquid. It may cause severe skin burns and eye damage. Contact with the substance may cause severe injury or death. It is recommended to avoid skin contact, inhalation, and ingestion.